Cas no 3774-53-6 (4-Thiocyanato-O-cresol)

4-Thiocyanato-O-cresol structure
4-Thiocyanato-O-cresol structure
Product Name:4-Thiocyanato-O-cresol
CAS No:3774-53-6
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD00086627
CID:44479
PubChem ID:220928
Update Time:2025-04-18

4-Thiocyanato-O-cresol Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-thiocyanatophenol
    • 4-Hydroxy-3-methylphenyl thiocyanate
    • 4-Thiocyanato-O-cresol
    • (4-hydroxy-3-methylphenyl) thiocyanate
    • 4-Thiocyanato-O-cres
    • [(4-hydroxy-3-methylphenyl)sulfanyl]formonitrile
    • 4-Hydroxy-3-methyl-phenylthiocyanat
    • 4-Oxy-3-methyl-phenylrhodanid
    • 4-thiocyano-o-cresol
    • 6-Hydroxy-3-thiocyanato-toluol
    • hydroxymethylphenylthiocyanate
    • Thiocyansaeure-(4-hydroxy-3-methyl-phenylester)
    • NSC-31040
    • AKOS005069652
    • NSC31040
    • NSC4470
    • AM803813
    • A874018
    • 3-methyl-4-hydroxy-phenyl thiocyanic acid
    • WEAMLHXSIBDPGN-UHFFFAOYSA-N
    • 4-hydroxy-3-methylphenyl thiocyanate, AldrichCPR
    • NSC7392
    • 3774-53-6
    • SY037959
    • FT-0675164
    • 12X-0817
    • J-509988
    • DTXSID90277845
    • CS-0313550
    • 2-Methyl-4-thiocyano-phenol
    • NSC-4470
    • SCHEMBL944163
    • 2-methyl-4-thiocyanato-phenol
    • ZIRCONIUMSILICIDE
    • MFCD00086627
    • NSC 31040
    • NSC 7392
    • NSC 4470
    • NSC-7392
    • MDL： MFCD00086627
    • Inchi： 1S/C8H7NOS/c1-6-4-7(11-5-9)2-3-8(6)10/h2-4,10H,1H3
    • InChI Key： WEAMLHXSIBDPGN-UHFFFAOYSA-N
    • SMILES： S(C#N)C1C=CC(=C(C)C=1)O

Computed Properties

  • Exact Mass: 165.02500
  • Monoisotopic Mass: 165.024835
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 69.3

Experimental Properties

  • Density: 1.29
  • Melting Point: 73-75°C
  • Boiling Point: 305.4℃ at 760 mmHg
  • Flash Point: 138.5°C
  • Refractive Index: 1.632
  • PSA: 69.32000
  • LogP: 2.27378

4-Thiocyanato-O-cresol Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-Thiocyanato-O-cresol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Thiocyanato-O-cresol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
043354-500mg
4-Hydroxy-3-methylphenyl thiocyanate
 3774-53-6 >95%
500mg
 957CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
043354-1g
4-Hydroxy-3-methylphenyl thiocyanate
 3774-53-6 >95%
1g
 1446CNY 2021-05-07
Alichem
A019146061-25g
2-Methyl-4-thiocyanatophenol
 3774-53-6 95%
25g
 $588.00 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
043354-1g
4-Hydroxy-3-methylphenyl thiocyanate
 3774-53-6 >95%
1g
 1446.0CNY 2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
043354-500mg
4-Hydroxy-3-methylphenyl thiocyanate
 3774-53-6 >95%
500mg
 957.0CNY 2021-07-13
TRC
T344400-250mg
4-Thiocyanato-O-cresol
 3774-53-6
250mg
 $ 161.00 2023-09-05
TRC
T344400-2.5g
4-Thiocyanato-O-cresol
 3774-53-6
2.5g
 $ 1206.00 2023-09-05
Apollo Scientific
OR15444-1g
4-Hydroxy-3-methylphenyl thiocyanate
 3774-53-6
1g
 £60.00 2024-05-25
Apollo Scientific
OR15444-5g
4-Hydroxy-3-methylphenyl thiocyanate
 3774-53-6
5g
 £114.00 2024-05-25
Apollo Scientific
OR15444-10g
4-Hydroxy-3-methylphenyl thiocyanate
 3774-53-6
10g
 £174.00 2024-05-25

4-Thiocyanato-O-cresol Production Method

4-Thiocyanato-O-cresol Related Literature

Related Categories

3774-53-6 (4-Thiocyanato-O-cresol) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd